2,4-dichloro-N-(4-methylphenyl)-5-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(4-methylphenyl)-5-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H18Cl2N2O4S/c1-12-2-4-13(5-3-12)21-18(23)14-10-17(16(20)11-15(14)19)27(24,25)22-6-8-26-9-7-22/h2-5,10-11H,6-9H2,1H3,(H,21,23)
• InChI Key: FMGIOSGEVYOHJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2Cl)Cl)S(=O)(=O)N3CCOCC3
• Molecular Formula: C18H18Cl2N2O4S
• Molecular Weight: 429.3 g/mol

Description

"2,4-dichloro-N-(4-methylphenyl)-5-(4-morpholinylsulfonyl)benzamide" is a compound that belongs to a broader class of chemicals known for their diverse chemical and physical properties, which enable a wide range of applications in various fields of science. Research in this area focuses on the synthesis, molecular structure, chemical reactions, and the physical and chemical properties of these compounds.

Synthesis Analysis

The synthesis of related benzamide compounds involves multi-step chemical processes, including condensation reactions, and the use of morpholine as a key component for introducing the morpholinylsulfonyl group. For instance, the synthesis of similar compounds has been explored through the interaction of various chloro-benzamide precursors with morpholine, highlighting the complexity and the efficiency of these synthetic routes (Donskaya et al., 2004).

Molecular Structure Analysis

Molecular structure analysis of benzamide compounds, including X-ray crystallography, has provided insights into their conformation and the stabilization of their structure through intra- and intermolecular hydrogen bonding. These studies reveal the intricate details of the molecular geometry and the interactions that contribute to the stability of these compounds in solid-state (Pang et al., 2006).

Chemical Reactions and Properties

Research into the chemical properties of benzamides includes their reactivity under various conditions. These studies are pivotal for understanding how these compounds can be further modified and utilized in different chemical reactions. The research on their reactivity helps in mapping out potential pathways for derivatization and functionalization, enabling the synthesis of novel compounds with desired properties.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are crucial for determining the practical applications of these compounds. Studies have detailed how the molecular structure influences the physical properties, which in turn affects their applicability in various industrial and scientific processes. The solubility in different solvents, for instance, is essential for their use in chemical reactions and formulations (Li et al., 2008).